Cas no 1185301-39-6 (3-((4-Methylbenzyl)oxy)piperidine hydrochloride)

• Product Name: 3-((4-Methylbenzyl)oxy)piperidine hydrochloride
• CAS No: 1185301-39-6
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD12405041
• CID: 2090799
• PubChem ID: 46735656
• Update Time: 2025-06-10

3-((4-Methylbenzyl)oxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methylbenzyl)oxy)piperidine hydrochloride
• 3-[(4-Methylbenzyl)oxy]piperidine hydrochloride
• DB-240629
• 3-(4-methyl-benzyloxy)-piperidine hydrochloride
• AKOS015843957
• 3-[(4-methylphenyl)methoxy]piperidine;hydrochloride
• 1185301-39-6
• 3-[(4-methylphenyl)methoxy]piperidine hydrochloride
• 3-((4-Methylbenzyl)oxy)piperidinehydrochloride

• MDL： MFCD12405041
• Inchi： 1S/C13H19NO.ClH/c1-11-4-6-12(7-5-11)10-15-13-3-2-8-14-9-13;/h4-7,13-14H,2-3,8-10H2,1H3;1H
• InChI Key： CGTYNFFAURNDLS-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC(C)=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-((4-Methylbenzyl)oxy)piperidine hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 3-((4-Methylbenzyl)oxy)piperidine hydrochloride

Introduction to 3-((4-Methylbenzyl)oxy)piperidine hydrochloride (CAS No. 1185301-39-6) in Modern Pharmaceutical Research

3-((4-Methylbenzyl)oxy)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185301-39-6, is a compound of significant interest in the field of pharmaceutical chemistry. This piperidine derivative features a benzyl ether side chain, which contributes to its unique pharmacological properties and makes it a valuable scaffold for drug discovery. The hydrochloride salt form enhances its solubility and bioavailability, facilitating its use in both preclinical and clinical studies.

The structure of 3-((4-Methylbenzyl)oxy)piperidine hydrochloride incorporates a piperidine ring, a nitrogen-containing heterocycle that is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 4-methylbenzyl moiety and the piperidine hydrochloride salt further modulates its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for therapeutic applications.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores in the development of small-molecule drugs. The benzyl ether group in 3-((4-Methylbenzyl)oxy)piperidine hydrochloride not only enhances lipophilicity but also allows for further functionalization, enabling the synthesis of analogs with tailored properties. This flexibility has made it a focus of attention in academic and industrial research labs.

One of the most compelling aspects of 3-((4-Methylbenzyl)oxy)piperidine hydrochloride is its potential as an intermediate in the synthesis of more complex molecules. Its structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The ability to modify the benzyl and piperidine portions independently provides researchers with a versatile platform for designing novel compounds with improved efficacy and reduced side effects.

Recent studies have highlighted the role of 3-((4-Methylbenzyl)oxy)piperidine hydrochloride in modulating neurotransmitter systems. For instance, derivatives of this compound have shown promise in preclinical models as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The piperidine ring's interaction with monoamine transporters and receptors suggests that it could serve as a basis for developing drugs that enhance dopaminergic or serotonergic activity.

The synthesis of 3-((4-Methylbenzyl)oxy)piperidine hydrochloride typically involves multi-step organic reactions, starting from commercially available precursors. The introduction of the benzyl ether group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for large-scale applications.

In addition to its pharmacological potential, 3-((4-Methylbenzyl)oxy)piperidine hydrochloride has been studied for its role in drug delivery systems. Its solubility profile and stability make it an attractive candidate for formulation into oral or injectable medications. Researchers are exploring ways to incorporate this compound into prodrugs or nanoparticles to enhance bioavailability and targeted delivery to specific tissues or organs.

The regulatory landscape for compounds like 3-((4-Methylbenzyl)oxy)piperidine hydrochloride is continually evolving, with increasing emphasis on safety and efficacy data. Clinical trials are underway to evaluate its potential in treating various conditions, with early results showing encouraging signs. These trials not only assess the therapeutic benefits but also provide insights into dosing regimens, side effect profiles, and long-term safety.

The future of 3-((4-Methylbenzyl)oxy)piperidine hydrochloride lies in its continued exploration as a building block for new drugs. As computational chemistry and high-throughput screening technologies advance, researchers will be able to more rapidly identify promising derivatives for further development. Collaborations between academia and industry will play a crucial role in translating laboratory findings into viable therapeutic options for patients worldwide.

In conclusion, 3-((4-Methylbenzyl)oxy)piperidine hydrochloride (CAS No. 1185301-39-6) represents a significant advancement in pharmaceutical research due to its versatile structure and broad therapeutic applicability. Its unique combination of properties positions it as a cornerstone compound in the quest for novel treatments across multiple disease areas. As research progresses, we can expect to see increasingly innovative applications emerging from this promising chemical entity.